Cas no 20172-02-5 (2-chloro-N-(4-methoxyphenyl)prop-2-enamide)

• Product name: 2-chloro-N-(4-methoxyphenyl)prop-2-enamide
• CAS No: 20172-02-5
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 1391683
• PubChem ID: 29979

2-chloro-N-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-methoxyphenyl)prop-2-enamide
• DTXSID10174004
• p-Metossi-alpha-cloroacrilanilide [Italian]
• BRN 2641853
• p-Metossi-alpha-cloroacrilanilide
• SCHEMBL10717672
• 20172-02-5
• ACRYLANILIDE, 2-CHLORO-4'-METHOXY-
• 2-Chloro-4'-methoxyacrylanilide

• Inchi： InChI=1S/C10H10ClNO2/c1-7(11)10(13)12-8-3-5-9(14-2)6-4-8/h3-6H,1H2,2H3,(H,12,13)
• InChI Key： IWNLJOLKSABWQH-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)NC(=O)C(=C)Cl

Computed Properties

• Exact Mass: 211.0401
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 38.33